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Compound Name: Acetamidine hydrochloride

Cat. No.: B141955

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acetamidine hydrochloride (CAS No. 124-42-5) is a versatile chemical intermediate with
significant applications in organic synthesis, particularly in the formation of heterocyclic
compounds vital to the pharmaceutical and agrochemical industries.[1][2] As the hydrochloride
salt of acetamidine, it serves as a stable and reactive building block for constructing complex
molecular architectures.[2] This document provides an in-depth guide to the physical, chemical,
and spectroscopic properties of Acetamidine hydrochloride. It includes summarized data
tables, detailed experimental protocols for its synthesis and purification, and graphical
representations of its core reactivity and preparation pathways to support its effective use in
research and development.

Physical Properties

Acetamidine hydrochloride is a white to cream-colored, hygroscopic crystalline solid.[2][3][4]
[5] It often appears as colorless prisms and is known to be somewhat deliquescent,
necessitating storage in a dry, airtight environment.[6][7][8]

Table 1: Physical Properties of Acetamidine Hydrochloride
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Property Value Citations

Molecular Formula C2H7CIN2 [41051619111.0]

Molecular Weight 94.54 g/mol [L][4][5]116]19]
White to cream crystalline

Appearance powder or colorless prisms.[1] [11[4151111]
[41[5][11]

] ] 164-174 °C (Reported ranges

Melting Point [BI4][6]191[11][12]
vary)

Boiling Point Decomposes upon heating. [3][11]
12.1 (for the conjugate acid,

pKa R [6]
acetamidinium ion)

o Hygroscopic and somewhat

Sensitivity ] [B1141[7]

deliquescent.
Table 2: Solubility Profile of Acetamidine Hydrochloride

Solvent Solubility Citations
Soluble (11 g/100 mL at 20

Water °C); also reported as freely [B1419111.3]
soluble (1 g/mL).

Alcohols (Ethanol, Methanol) Soluble. [3][6]
Insoluble (one source reports

Acetone [31[6][13]
soluble).

Chloroform Insoluble. [3]

Diethyl Ether

Insoluble / Practically

[3][6]

insoluble.
Ethyl Acetate Insoluble. [3]
Toluene Insoluble. [3]
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Chemical Properties and Reactivity

The chemical utility of Acetamidine hydrochloride stems from the reactivity of the amidine
functional group. It serves as a precursor to the free base, acetamidine, and is a key reactant in
cyclization reactions.

Key Reactions:

e Reaction with Strong Bases: Treatment with a strong base, such as potassium hydroxide
(KOH), deprotonates the acetamidinium ion to yield the free base, acetamidine.[14]

e Hydrolysis: In aqueous solutions, particularly upon heating, it undergoes hydrolysis to
produce acetic acid and ammonia (or ammonium chloride).[3][6][14]

o Thermal Decomposition: When heated in the absence of water (dry), it decomposes to form
acetonitrile and ammonium chloride.[3][14]

» Heterocyclic Synthesis: It is a foundational reagent for synthesizing various heterocycles. For
instance, it reacts with malononitrile to form pyrimidines and is used in the synthesis of
imidazoles and triazines.[3][6]
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Acetamidine Hydrochloride

Acetamidine

| Hydrochloride

+ Strong Base + H20, Heat Heat (Dry)
(e.g., KOH) (Hydrolysis) (Decomposition)

Reaction Products

Acetamidine Acetic Acid + Acetonitrile +
(Free Base) Ammonium Chloride Ammonium Chloride
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Start Materials:
Anhydrous Acetonitrile
Absolute Ethanol

Step 1: Imido Ether Formation

1. Cool solution in ice-salt bath.
2. Bubble dry HCI gas through solution.

!

Intermediate:
Ethyl Acetimidate Hydrochloride
(Crystalline Precipitate)

!

Step 2: Ammonolysis

1. Grind intermediate with absolute ethanol.
2. Stir with excess alcoholic ammonia solution.

Filter by suction to
remove NHaCl

Byproduct: Step 3: Isolation & Purification

Ammonium Chloride

o 1. Evaporate filtrate.
(Precipitate) P

2. Cool to crystallize product.

Final Product:
Acetamidine Hydrochloride
(Colorless Prisms)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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